Cas no 2138130-71-7 (3,4-Pyridinediamine, 6-(2,3-dimethyl-1-piperidinyl)-)

• Product Name: 3,4-Pyridinediamine, 6-(2,3-dimethyl-1-piperidinyl)-
• CAS No: 2138130-71-7
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 5279312
• Update Time: 2025-07-17

3,4-Pyridinediamine, 6-(2,3-dimethyl-1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinediamine, 6-(2,3-dimethyl-1-piperidinyl)-

• Inchi： 1S/C12H20N4/c1-8-4-3-5-16(9(8)2)12-6-10(13)11(14)7-15-12/h6-9H,3-5,14H2,1-2H3,(H2,13,15)
• InChI Key： AILUVOYZPGXQSK-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCC(C)C2C)=CC(N)=C1N

Additional information on 3,4-Pyridinediamine, 6-(2,3-dimethyl-1-piperidinyl)-

Comprehensive Overview of 3,4-Pyridinediamine, 6-(2,3-dimethyl-1-piperidinyl)- (CAS No. 2138130-71-7)

The compound 3,4-Pyridinediamine, 6-(2,3-dimethyl-1-piperidinyl)- (CAS No. 2138130-71-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a pyridine core with a dimethylpiperidine substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

In recent years, the demand for 3,4-Pyridinediamine derivatives has surged due to their role in developing novel therapeutics. The 6-(2,3-dimethyl-1-piperidinyl) moiety enhances the molecule's binding affinity to specific biological targets, making it a promising candidate for further study. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its modifications are explored to optimize efficacy and reduce side effects.

One of the trending topics in the scientific community is the exploration of heterocyclic compounds for their therapeutic potential. 3,4-Pyridinediamine, 6-(2,3-dimethyl-1-piperidinyl)- fits perfectly into this category, as its pyridine ring is a common scaffold in many FDA-approved drugs. Researchers are also investigating its potential in catalysis and material science, where its stability and reactivity can be leveraged for innovative applications.

The synthesis of CAS No. 2138130-71-7 involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its suitability for further research. The growing interest in green chemistry has also prompted scientists to explore eco-friendly synthesis routes for this and related compounds.

From a commercial perspective, 3,4-Pyridinediamine, 6-(2,3-dimethyl-1-piperidinyl)- is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its pricing and availability are often influenced by factors such as market demand and raw material costs. Companies engaged in custom synthesis services frequently list this compound in their portfolios, highlighting its importance in modern chemical research.

In conclusion, 3,4-Pyridinediamine, 6-(2,3-dimethyl-1-piperidinyl)- (CAS No. 2138130-71-7) represents a fascinating area of study with broad implications for drug development and beyond. Its unique structural features and versatile applications make it a compound worth watching in the coming years. As research progresses, we can expect to see more innovative uses for this molecule, further solidifying its place in the scientific landscape.